[5-[3,5-dihydroxy-2-(1,3,4-trihydroxy-5-oxopentan-2-yl)oxyoxan-4-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate

Specification

• Description: 5''-(4-Hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside, also known as 4-coumaroyl arabinoxylan or paxx, belongs to the class of organic compounds known as oligosaccharides. These are carbohydrates made up of 3 to 10 monosaccharide units linked to each other through glycosidic bonds. 5''-(4-Hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 5''-(4-hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside is primarily located in the cytoplasm. Outside of the human body, 5''-(4-hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside can be found in green vegetables. This makes 5''-(4-hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside a potential biomarker for the consumption of this food product.
• CAS No.: 102254-69-3
• Molecular Formula: C24H32O15
• Molecular Weight: 560.5 g/mol
• IUPAC Name: [5-[3,5-dihydroxy-2-(4,5,6-trihydroxyoxan-3-yl)oxyoxan-4-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C24H32O15/c25-11-4-1-10(2-5-11)3-6-15(27)34-8-13-17(29)19(31)24(38-13)39-21-12(26)7-36-23(20(21)32)37-14-9-35-22(33)18(30)16(14)28/h1-6,12-14,16-26,28-33H,7-9H2/b6-3+
• Standard InChI Key: UGXQOOQUZRUVSS-ZZXKWVIFSA-N
• Isomeric SMILES: C1C(C(C(C(O1)OC2COC(C(C2O)O)O)O)OC3C(C(C(O3)COC(=O)/C=C/C4=CC=C(C=C4)O)O)O)O
• SMILES: C1C(C(C(C(O1)OC2COC(C(C2O)O)O)O)OC3C(C(C(O3)COC(=O)C=CC4=CC=C(C=C4)O)O)O)O
• Canonical SMILES: C1C(C(C(C(O1)OC2COC(C(C2O)O)O)O)OC3C(C(C(O3)COC(=O)C=CC4=CC=C(C=C4)O)O)O)O